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Compound of Interest

2-cyano-N-(2-
Compound Name: )
methoxyethyl)acetamide

Cat. No.: B076922

A comprehensive technical guide on the physicochemical properties of 2-cyano-N-(2-
methoxyethyl)acetamide, with a focus on its melting point and synthesis. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Physicochemical Properties

The melting point of 2-cyano-N-(2-methoxyethyl)acetamide has been reported in scientific
literature. The data is summarized in the table below.

Compound Name CAS Number Melting Point (°C)

2-cyano-N-(2- N
] Not Specified 51-53
methoxyethyl)acetamide

Data sourced from the doctoral thesis of Belén Cid Vidal, University of Santiago de Compostela
(2000).

Experimental Protocols

The reported melting point was determined following the synthesis and purification of the
compound. The experimental procedure for the synthesis is detailed below.
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Synthesis of 2-cyano-N-(2-methoxyethyl)acetamide

The synthesis of 2-cyano-N-(2-methoxyethyl)acetamide is achieved through the reaction of
ethyl cyanoacetate with 2-methoxyethylamine.

Reaction Scheme:

Ethyl Cyanoacetate Reaction

|
| 2-cyano-N-(2-methoxyethyl)acetamide

2-Methoxyethylamine

Click to download full resolution via product page
Synthesis Workflow
Procedure:

A mixture of ethyl cyanoacetate (1 equivalent) and 2-methoxyethylamine (1.2 equivalents) is
stirred at room temperature. The reaction is monitored, and upon completion, the resulting
product, 2-cyano-N-(2-methoxyethyl)acetamide, is isolated and purified. The original study
reporting this synthesis indicated the reaction was carried out without a solvent.

Melting Point Determination

The melting point of the purified 2-cyano-N-(2-methoxyethyl)acetamide was determined
using standard laboratory techniques. While the specific apparatus was not detailed in the
source, a typical procedure involves:

» Sample Preparation: A small amount of the crystalline solid is packed into a capillary tube.
o Apparatus: A calibrated melting point apparatus is used.

e Heating: The sample is heated at a controlled rate.
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o Observation: The temperature range over which the solid melts is recorded as the melting
point.

The reported range of 51-53 °C indicates the temperature at which the substance begins to
melt and the temperature at which it is completely liquid.

Logical Relationships in Synthesis

The synthesis of 2-cyano-N-(2-methoxyethyl)acetamide is a nucleophilic acyl substitution
reaction. The logical flow of this process is depicted in the diagram below.

Start: Reactants

Mixing Ethyl Cyanoacetate
and 2-Methoxyethylamine

l

Nucleophilic attack of the amine
on the ester carbonyl

l

Formation of a tetrahedral intermediate

'

Elimination of ethanol

End: Product Formation
(2-cyano-N-(2-methoxyethyl)acetamide)
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Reaction Mechanism Logic

This document provides a concise yet thorough overview of the melting point and synthesis of
2-cyano-N-(2-methoxyethyl)acetamide, tailored for a scientific audience. The provided data
and protocols are based on the available scientific literature.

 To cite this document: BenchChem. [2-cyano-N-(2-methoxyethyl)acetamide melting point].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076922#2-cyano-n-2-methoxyethyl-acetamide-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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